Cas no 2098053-22-4 (2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride)

• Product Name: 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride
• CAS No: 2098053-22-4
• MF: C₉H₁₂ClF₂N
• MW: 207.6480884552
• CID: 5727896
• PubChem ID: 122239669
• Update Time: 2025-06-25

2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098053-22-4
• F2147-5667
• 2-fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride
• 2-fluoro-3-(4-fluorophenyl)propan-1-amine;hydrochloride
• AKOS040812847
• Benzenepropanamine, β,4-difluoro-, hydrochloride (1:1)
• 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride

• Inchi： 1S/C9H11F2N.ClH/c10-8-3-1-7(2-4-8)5-9(11)6-12;/h1-4,9H,5-6,12H2;1H
• InChI Key： UYFJYBCQTBRTHC-UHFFFAOYSA-N
• SMILES： Cl.FC(CN)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 207.0626334g/mol
• Monoisotopic Mass: 207.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride

Comprehensive Overview of 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride (CAS No. 2098053-22-4)

2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride (CAS No. 2098053-22-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a fluoro-substituted phenyl ring and an amine hydrochloride moiety, making it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to bioactive amines.

The growing demand for fluorinated compounds in modern medicine has placed 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride in the spotlight. Fluorination often enhances a molecule's metabolic stability, bioavailability, and binding affinity to biological targets. This compound's dual fluorine atoms contribute to its lipophilicity, a critical factor in blood-brain barrier penetration, a hot topic in neuropharmacology. Recent studies suggest its utility in designing novel antidepressants or neuroprotective agents, aligning with the increasing global focus on mental health therapeutics.

From a synthetic chemistry perspective, CAS No. 2098053-22-4 serves as a valuable building block for structure-activity relationship (SAR) studies. Its propan-1-amine backbone allows for diverse derivatization, enabling researchers to explore optimized variants for specific biological targets. The compound's hydrochloride salt form improves solubility, a frequently searched topic among chemists working on formulation optimization. This characteristic makes it particularly useful in preclinical development stages where solubility challenges often arise.

In material science applications, the fluorophenyl group of 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride offers interesting possibilities for creating advanced polymeric materials. The electron-withdrawing nature of fluorine atoms can influence polymer properties, a subject of intense research in high-performance materials development. This connects with current industry trends toward specialty chemicals with tailored electronic and thermal properties.

Analytical characterization of 2098053-22-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques commonly searched by quality control professionals. The compound's stability under various conditions is another area of practical interest, especially for those working on compound storage and handling protocols. Proper characterization ensures reliable results in downstream applications, a crucial consideration for research reproducibility.

The pharmaceutical industry's shift toward targeted drug delivery systems has increased scrutiny of compounds like 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride. Its molecular features may facilitate development of prodrug strategies or conjugate systems, addressing current challenges in drug bioavailability improvement. These aspects resonate with frequent searches about drug formulation technologies and enhanced drug delivery methods.

Environmental considerations surrounding fluorinated compounds have prompted investigations into the ecological impact of substances like 2098053-22-4. While not classified as hazardous, proper waste management practices for fluorinated intermediates remain an important discussion point in green chemistry circles. This aligns with growing industry emphasis on sustainable chemical processes and environmentally friendly synthesis routes.

From a commercial perspective, 2-Fluoro-3-(4-fluorophenyl)propan-1-amine hydrochloride represents part of the expanding fine chemicals market. Suppliers often field queries about bulk availability, custom synthesis options, and technical specifications, reflecting its importance in research supply chains. The compound's niche applications contribute to its status as a high-value chemical intermediate in specialized markets.

Future research directions for CAS No. 2098053-22-4 may explore its potential in bioconjugation chemistry or as a precursor for PET radiotracers, given the fluorine atoms' utility in medical imaging. These potential applications connect with trending searches about diagnostic agents and molecular imaging probes. As synthetic methodologies advance, new derivatives of this compound will likely emerge, further expanding its scientific utility.